Cas no 15485-80-0 (7-Hydroxy-3-(4-nitrophenyl)-4H-chromen-4-one)

7-Hydroxy-3-(4-nitrophenyl)-4H-chromen-4-one is a chromenone derivative featuring a hydroxyl group at the 7-position and a 4-nitrophenyl substituent at the 3-position. This compound is of interest in organic and medicinal chemistry due to its structural framework, which serves as a key intermediate for synthesizing biologically active molecules. The presence of the nitro group enhances its reactivity, making it suitable for further functionalization, while the hydroxyl group provides a site for derivatization or coordination. Its well-defined structure and purity make it valuable for research applications, particularly in the development of fluorescent probes, pharmaceutical intermediates, or materials science. The compound is typically characterized by spectroscopic methods (NMR, IR, MS) to ensure quality.
7-Hydroxy-3-(4-nitrophenyl)-4H-chromen-4-one structure
15485-80-0 structure
Product Name:7-Hydroxy-3-(4-nitrophenyl)-4H-chromen-4-one
CAS No:15485-80-0
MF:C15H9NO5
MW:283.235664129257
MDL:MFCD01546432
CID:50117
PubChem ID:7454026
Update Time:2025-05-28

7-Hydroxy-3-(4-nitrophenyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 7-Hydroxy-4'-nitroisoflavone
    • 7-hydroxy-3-(4-nitrophenyl)chromen-4-one
    • 7-Hydroxy-4-nitroisoflavone
    • 7-hydroxy-3-(4-nitrophenyl)-4H-chromen-4-one
    • 7-Hydroxy-3-(4-nitrophenyl)-4H-1-benzopyran-4-one
    • Oprea1_339775
    • Oprea1_264636
    • CEESSYSSRMOMDE-UHFFFAOYSA-N
    • BDBM106782
    • STK921983
    • SBB080873
    • BBL034817
    • 7-Hydroxy-3-(4-nitrophenyl)chromone
    • 7-Hydroxy-4'-nitro-isoflavone (3c)
    • AK-4
    • 4H-1-BENZOPYRAN-4-ONE
    • CS-0157627
    • DS-14541
    • A24698
    • MFCD01546432
    • SCHEMBL4683590
    • AKOS000272751
    • FT-0722795
    • 7-Hydroxy-4 inverted exclamation mark -nitroisoflavone
    • 15485-80-0
    • EN300-302988
    • DTXSID00428664
    • AC-24423
    • DB-050521
    • 7-Hydroxy-3-(4-nitrophenyl)-4H-chromen-4-one
    • MDL： MFCD01546432
    • Inchi： 1S/C15H9NO5/c17-11-5-6-12-14(7-11)21-8-13(15(12)18)9-1-3-10(4-2-9)16(19)20/h1-8,17H
    • InChI Key： CEESSYSSRMOMDE-UHFFFAOYSA-N
    • SMILES： O1C=C(C(C2C=CC(=CC1=2)O)=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 283.04800
  • Monoisotopic Mass: 283.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.4
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.494
  • Melting Point: 290-292℃
  • Boiling Point: 530.8 °C at 760 mmHg
  • Flash Point: 530.8 °C at 760 mmHg
  • Refractive Index: 1.692
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 96.26000
  • LogP: 3.59700

7-Hydroxy-3-(4-nitrophenyl)-4H-chromen-4-one Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Hydroxy-3-(4-nitrophenyl)-4H-chromen-4-one Pricemore >>

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7-Hydroxy-3-(4-nitrophenyl)-4H-chromen-4-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:15485-80-0)7-羟基-4'-硝基异黄酮
Order Number:LE7227958
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:46
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:15485-80-0)7-羟基-4'-硝基异黄酮
LE7227958
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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